D-Glucarate monopotassium

• Molecular Formula: C6H9KO8
• Molecular Weight: 248.23 g/mol
• InChI: InChI=1S/C6H10O8.K/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+1/p-1
• InChIKey: UBYZGUWQNIEQMH-UHFFFAOYSA-M

D-Glucarate Monopotassium: Baseline Overview and Core Attributes for Research Procurement

D-Glucarate monopotassium, also known as potassium hydrogen D-glucarate (CAS: 576-42-1), is a monopotassium salt of D-glucaric acid, a naturally occurring, non-toxic compound [1]. It functions as a prodrug, primarily acting as a precursor to the potent beta-glucuronidase (βG) inhibitor D-glucaro-1,4-lactone (1,4-GL) [2]. Its application in research settings is focused on its potential to inhibit chemical carcinogenesis and modulate detoxification pathways via βG inhibition [3].

β-Glucuronidase inhibition pathway probe

Detoxification pathway modulation research

Carcinogenesis model studies (βG-mediated context)

• [1] Walaszek, Z., et al. (1997). Metabolism, uptake, and excretion of a D-glucaric acid salt and its potential use in cancer prevention. Cancer Detection and Prevention, 21(2), 178-190. View Source
• [2] Yoshimi, N., et al. (2000). Inhibition of azoxymethane-induced rat colon carcinogenesis by potassium hydrogen D-glucarate. International Journal of Oncology, 16(1), 43-51. View Source
• [3] Walaszek, Z., et al. (2005). Modulation of biomarkers of inflammation and inhibition of mouse skin tumorigenesis by a natural β-glucuronidase inhibitor and its precursor. Cancer Research, 65(9_Supplement), 1016. View Source

Why Generic Substitution of D-Glucarate Monopotassium Fails: The Case for Salts and Molecular Specificity

Substituting D-glucarate monopotassium with another salt or related analog is not straightforward. While the bioactive D-glucaric acid (GA) component is common, the specific counter-ion dictates crucial physicochemical properties like solubility and stability [1]. Furthermore, the antiproliferative effects of D-glucarate are reasonably specific to its molecular structure, and not all analogs exhibit the same efficacy [2]. For instance, the potassium salt has been shown to inhibit cervical carcinogenesis more effectively than the calcium salt in a direct *in vivo* comparison [3]. Even within potassium salts, the use of potassium hydrogen carbonate as a control demonstrates that the effect is not due to potassium or altered pH, but specifically to the D-glucarate moiety [4].

Potassium D-glucarate vs Calcium D-glucarate

Salt-form identity may alter solubility and in vivo model-response endpoints.

Potassium D-glucarate vs Potassium hydrogen carbonate

pH or potassium alone may not replicate glucarate-specific pathway-response endpoints.

D-Glucarate monopotassium vs Other glucarate analogs

Structural analog may not reproduce reported antiproliferative assay context.

• [1] ChemSrc. (2018). D-Saccharic acid potassium salt. View Source
• [2] Abou-Issa, H., et al. (1994). Activity of D-glucarate analogues: Synergistic antiproliferative effects with retinoid in cultured human mammary tumor cells appear to specifically require the D-glucarate structure. Life Sciences, 54(18), 1299-1303. View Source
• [3] Bespalov, V. G., & Aleksandrov, V. A. (2013). [Anticarcinogenic effect of potassium salts of glucaric and glucuronic acid in induced models of cervical and esophageal tumors]. Voprosy Onkologii, 59(2), 86-91. View Source
• [4] Yoshimi, N., et al. (2000). Inhibition of azoxymethane-induced rat colon carcinogenesis by potassium hydrogen D-glucarate. International Journal of Oncology, 16(1), 43-51. View Source

Quantitative Evidence for D-Glucarate Monopotassium Differentiation in Cancer Prevention and Detoxification

Direct In Vivo Comparison: Potassium Salt Outperforms Calcium Salt in Reducing Cervical Cancer Incidence

In a head-to-head study in a murine model of induced cervical cancer, dietary administration of potassium glucarate reduced tumor incidence by 32.1%, while calcium glucarate only reduced it by 20.4% compared to the control group (p<0.05) [1]. This quantifies the superior efficacy of the potassium salt in this specific application.

Cervical cancer model

Head-to-head

32.1% reduction (target) vs 20.4% (calcium glucarate)

Salt-specific cervical carcinogenesis endpoint response context.

Murine model; 2 g/kg oral, 11 months.

Evidence Dimension	Reduction in incidence of induced cervical cancers
Target Compound Data	32.1% reduction
Comparator Or Baseline	Calcium glucarate (20.4% reduction)
Quantified Difference	11.7% absolute greater reduction
Conditions	Murine cervical cancer model induced by intravaginal application of 0.1% DMBA solution twice weekly for 6 weeks; 2 g/kg of compounds administered orally with food for 11 months.

Why This Matters

This data demonstrates that the choice of salt form directly impacts *in vivo* chemopreventive potency, making potassium hydrogen D-glucarate the more effective option over calcium D-glucarate for this application.

• [1] Bespalov, V. G., & Aleksandrov, V. A. (2013). [Anticarcinogenic effect of potassium salts of glucaric and glucuronic acid in induced models of cervical and esophageal tumors]. Voprosy Onkologii, 59(2), 86-91. View Source

Target-Specific Efficacy: 60% Reduction in Colon Tumor Incidence in Rat Model

In a rat model of azoxymethane (AOM)-induced colon carcinogenesis, continual post-initiation treatment with potassium hydrogen D-glucarate (PHG) reduced both tumor incidence and multiplicity at sacrifice by approximately 60% [1]. This effect was specific to the D-glucarate compound, as the control group treated with potassium hydrogen carbonate (PHC) showed no effect [1].

Colon carcinogenesis model

Head-to-head

ca. 60% reduction vs 0% (PHC control)

Glucarate-specific colon carcinogenesis model response context.

AOM-induced rat model; dietary 140 mmol/kg.

Evidence Dimension	Reduction in tumor incidence and multiplicity in rat colon
Target Compound Data	ca. 60% reduction
Comparator Or Baseline	Potassium hydrogen carbonate (PHC, 0% reduction)
Quantified Difference	60% absolute reduction relative to no-effect control
Conditions	Male F344 rats treated with azoxymethane (AOM); compounds administered in diet at 140 mmol/kg.

Why This Matters

This quantifies a potent, target-specific chemopreventive effect *in vivo* and establishes that the effect is due to the glucarate moiety and not simply the presence of potassium or pH alteration.

• [1] Yoshimi, N., et al. (2000). Inhibition of azoxymethane-induced rat colon carcinogenesis by potassium hydrogen D-glucarate. International Journal of Oncology, 16(1), 43-51. View Source

Physicochemical Differentiation: Quantified Water Solubility Comparison

The water solubility of D-glucarate monopotassium is 2.26 grams per 100 ml . This low solubility is a known property that contrasts with more soluble salts, a factor that can influence formulation design and bioavailability.

Water solubility

Reported

2.26 g / 100 mL water

Reported solubility baseline for formulation context.

Data to verify; comparator values unavailable.

Evidence Dimension	Water solubility
Target Compound Data	2.26 g / 100 ml
Comparator Or Baseline	Other glucarate salts (e.g., calcium D-glucarate)
Quantified Difference	Data for comparator not provided in source, but the low solubility is a noted characteristic.
Conditions	Measured in water.

Why This Matters

This specific solubility value is critical for researchers designing aqueous formulations or predicting dissolution behavior *in vitro* and *in vivo*. It is a key parameter for procurement when solubility is a primary concern.

Structural Differentiation from Calcium Salt via X-Ray Crystallography

X-ray diffraction analysis revealed that the crystal structure of potassium D-glucarate differs from that of the calcium salt. Specifically, the conformation of the glucaric anion in the potassium salt is distinct from the dianion found in the calcium salt crystal [1]. This conformational difference can impact molecular interactions and ion-binding properties.

Crystal structure

Head-to-head

Distinct glucaric anion conformation vs calcium salt

Supports salt-specific structural property review.

X-ray diffraction, solid state.

Evidence Dimension	Crystal structure and anion conformation
Target Compound Data	Unique conformation of glucaric anion
Comparator Or Baseline	Calcium D-glucarate (different dianion conformation)
Quantified Difference	Qualitative difference; conformations are structurally distinct.
Conditions	X-ray diffraction analysis of solid-state crystals.

Why This Matters

This provides a molecular-level justification for differing physicochemical properties between salt forms. For research on molecular interactions or for applications where crystal form is critical (e.g., solid-state chemistry), this structural distinction is a key factor.

• [1] Taga, T., Kuroda, Y., & Osaki, K. (1977). Interactions of Calcium Ions with Carbohydrates: X-Ray Diffraction and NMR Spectroscopic Studies on the Potassium Salt and the Calcium Salt of d-Glucaric Acid. Bulletin of the Chemical Society of Japan, 50(12), 3079-3083. View Source

High-Impact Research and Application Scenarios for D-Glucarate Monopotassium

In Vivo Cancer Chemoprevention Studies, Especially Colon and Cervical Models

Based on its demonstrated ability to reduce colon tumor incidence by 60% in a rat model [1] and outperform calcium D-glucarate in a cervical cancer model by an 11.7% margin [2], D-glucarate monopotassium is a superior choice for *in vivo* research. Its validated, target-specific efficacy in these models makes it the compound of choice for studies investigating beta-glucuronidase inhibition and dietary cancer prevention strategies.

Formulation Development Where Low Solubility is a Design Requirement

For research and development of solid oral dosage forms or other formulations where a low, specific solubility profile is desired for controlled release or to mitigate rapid dissolution, D-glucarate monopotassium (2.26 g/100 mL ) provides a predictable and documented baseline. This allows formulators to work with a compound whose solubility limitations are a defined, quantifiable characteristic rather than an unknown variable.

Molecular Studies Investigating Salt-Specific Conformational Effects

Researchers investigating the influence of counter-ions on the molecular conformation and interaction properties of glucarate will find D-glucarate monopotassium essential. Its unique crystal structure and glucaric anion conformation, as determined by X-ray diffraction [3], are distinct from that of the calcium salt. This provides a defined starting point for studies on ion binding, protein interactions, and the structure-activity relationship of glucarate salts.

Application

Selection Property

Validation Focus

Colon and cervical carcinogenesis model studies

Salt-form-specific model response

βG inhibition and tumor-incidence endpoints

Low-solubility formulation design

Aqueous solubility profile

Dissolution and controlled-release endpoints

Salt-specific conformational interaction studies

Crystal conformation and counter-ion effects

Molecular interaction and structure-activity endpoints

• [1] Yoshimi, N., et al. (2000). Inhibition of azoxymethane-induced rat colon carcinogenesis by potassium hydrogen D-glucarate. International Journal of Oncology, 16(1), 43-51. View Source
• [2] Bespalov, V. G., & Aleksandrov, V. A. (2013). [Anticarcinogenic effect of potassium salts of glucaric and glucuronic acid in induced models of cervical and esophageal tumors]. Voprosy Onkologii, 59(2), 86-91. View Source
• [3] Taga, T., Kuroda, Y., & Osaki, K. (1977). Interactions of Calcium Ions with Carbohydrates: X-Ray Diffraction and NMR Spectroscopic Studies on the Potassium Salt and the Calcium Salt of d-Glucaric Acid. Bulletin of the Chemical Society of Japan, 50(12), 3079-3083. View Source